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Compound of Interest

Compound Name: Oxolane;trichloroalumane

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Oxolane;trichloroalumane. Adherence to these procedures is essential for ensuring
laboratory safety and operational integrity.

Personal Protective Equipment (PPE)

When handling Oxolane;trichloroalumane, a comprehensive personal protective equipment
regimen is mandatory to prevent exposure to this hazardous substance. The required PPE
includes:

» Eye Protection: Chemical splash goggles are required. For operations with a higher risk of
splashing, a face shield must be worn in addition to goggles.[1]

e Hand Protection: Use chemical-resistant gloves. It is recommended to consult the glove
manufacturer's chemical resistance guide to ensure the selected gloves are appropriate for
both Oxolane (Tetrahydrofuran) and acidic compounds that may be formed from the
trichloroalumane component.[2]

o Body Protection: A flame-retardant lab coat must be worn and fully buttoned.[3]

o Footwear: Closed-toe and closed-heel shoes are mandatory.[1]
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» Respiratory Protection: All work with Oxolane;trichloroalumane must be conducted in a
certified chemical fume hood to avoid inhalation of vapors.[1][2] In situations where a fume
hood is not available or insufficient, a NIOSH-approved respirator with appropriate cartridges
for organic vapors and acid gases should be used.[4]

Hazard Summary and Data

Oxolane;trichloroalumane is a complex with significant hazards primarily derived from its
components. Oxolane (Tetrahydrofuran) is a highly flammable liquid and can form explosive
peroxides upon storage, especially when exposed to air and light.[3][5] The trichloroalumane
component is expected to be highly reactive, particularly with moisture.

Property Data Source
CAS Number 192656-42-1 Chemsrc[5]
) 0.953 g/mL at 25°C (for
Density Chemsrc[5]
Oxolane)
Boiling Point 65°C (for Oxolane) Chemsrc[5]

_ Highly flammable, Peroxide )
Primary Hazards ) Multiple[3][4]
former, Irritant

o Water, Strong oxidizing agents, )
Incompatibility Acid Multiple[6]
cids

Operational Plan: Step-by-Step Handling
Procedures

3.1. Preparation and Inspection:

o Verify Chemical Identity: Confirm the chemical is Oxolane;trichloroalumane by checking
the container label for the name and CAS number (192656-42-1).

» Inspect for Peroxides: Before use, visually inspect the container for the formation of crystals,
which could indicate dangerous peroxide formation.[1] If crystals are present, do not handle
the container and contact your institution's Environmental Health and Safety (EHS) office
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immediately.[1][7] For older containers or if there is any doubt, test for peroxides using
peroxide test strips.

o Work Area Setup: Ensure a certified chemical fume hood is operational.[2] Remove all
ignition sources from the work area, including open flames, hot plates, and spark-producing
equipment.[3] Have a chemical spill kit and a Class B fire extinguisher readily accessible.

3.2. Chemical Handling:
o Don PPE: Put on all required personal protective equipment as detailed in Section 1.

 Inert Atmosphere: When possible, handle the chemical under an inert atmosphere (e.g.,
nitrogen or argon) to minimize exposure to air and moisture.

o Dispensing: Use clean, dry, and compatible equipment for transferring the chemical. Ground
and bond containers during transfer to prevent static discharge.[3]

o Heating: If heating is necessary, use a controlled heating source such as a heating mantle
with a temperature controller. Do not use open flames.

o Post-Handling: Tightly seal the container immediately after use. Clean the work area and any
equipment used.

Disposal Plan
All waste containing Oxolane;trichloroalumane must be treated as hazardous waste.
e Waste Collection:

o Collect all liquid waste in a dedicated, properly labeled, and sealed hazardous waste
container.

o Do not mix this waste with other waste streams, especially agueous waste, due to the
violent reaction of the trichloroalumane component with water.

o Contaminated solid waste (e.g., gloves, paper towels) should be collected in a separate,
clearly labeled hazardous waste bag.[1]
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e Labeling: Label all waste containers with "Hazardous Waste" and the full chemical name:
"Oxolane;trichloroalumane".

o Storage: Store waste containers in a designated satellite accumulation area that is cool, dry,
and well-ventilated, away from incompatible materials.

» Disposal Request: Arrange for the disposal of the hazardous waste through your institution's
EHS office.

Emergency Procedures
5.1. Spills:
o Small Spills (in a fume hood):

o Alert others in the immediate area.

o Use a spill kit with absorbent materials that are compatible with flammable liquids and
acidic compounds.

o Collect the absorbed material in a sealed container and label it as hazardous waste.
o Large Spills (or any spill outside a fume hood):

o Evacuate the laboratory immediately.

o Alert your supervisor and call your institution's emergency number.

o Prevent entry to the affected area.
5.2. Exposure:

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing. Seek medical attention.[1]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.[1]
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 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Seek

medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[1]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow for safely handling
Oxolane;trichloroalumane, from preparation to emergency response.
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Caption: Workflow for handling Oxolane;trichloroalumane.

© 2025 BenchChem. All rights reserved.

6/8 Tech Support


https://www.benchchem.com/product/b062454?utm_src=pdf-body-img
https://www.benchchem.com/product/b062454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b062454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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